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Compound of Interest

4-(1-Bromoethyl)-1,1-
Compound Name:
dimethylcyclohexane

cat. No.: B1376786

An in-depth technical guide on the safety data for 4-(1-bromoethyl)-1,1-dimethylcyclohexane
is provided below for researchers, scientists, and drug development professionals. The
information is compiled from available data on closely related isomers and should be used as a
reference, recognizing that the exact properties of 4-(1-bromoethyl)-1,1-
dimethylcyclohexane may vary.

Physicochemical Properties

Limited experimental data is available for 4-(1-bromoethyl)-1,1-dimethylcyclohexane. The
following table summarizes computed data for this compound and related isomers.
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Property Value Source Compound
4-(1-Bromoethyl)-1,1-

Molecular Formula C10H19Br _
dimethylcyclohexane[1]

) 4-(1-Bromoethyl)-1,1-

Molecular Weight 219.16 g/mol )
dimethylcyclohexane[1]
4-(1-Bromoethyl)-1,1-

CAS Number 1541820-82-9 _
dimethylcyclohexane[1]

Appearance No information available -

Odor No information available -

- _ 1-Bromo-4-
Boiling Point 94 -96 °C/201.2 - 204.8 °F

methylcyclohexane[2]

Melting Point/Range

No data available

Flash Point

No information available

Water Solubility

No data available

Hazard Identification and Classification

The GHS classification for 4-(1-bromoethyl)-1,1-dimethylcyclohexane is not readily

available. However, based on the data for its isomers, the following hazards are anticipated.
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Hazard Class

GHS Classification

Source Compound(s)

Flammable liquids

Category 3 (H226) or
Combustible liquid (H227)

Flammable liquid and vapor[3];
Combustible liquid[4]

Acute toxicity, oral

Category 4 (H302): Harmful if

swallowed

4-Bromo-1,1-
dimethylcyclohexane, 3-
Bromo-1,1-
dimethylcyclohexane, 4-(2-
Bromoethyl)-1,1-
dimethylcyclohexane[4][5][6]

Skin corrosion/irritation

Category 2 (H315): Causes
skin irritation

(2-Bromoethyl)cyclohexane, 4-
Bromo-1,1-
dimethylcyclohexane, 3-
Bromo-1,1-
dimethylcyclohexane, 4-(2-
Bromoethyl)-1,1-
dimethylcyclohexane[4][5][6]

Serious eye damage/eye

irritation

Category 2A (H319): Causes

serious eye irritation

(2-Bromoethyl)cyclohexane, 4-
Bromo-1,1-
dimethylcyclohexane, 3-
Bromo-1,1-
dimethylcyclohexane, 4-(2-
Bromoethyl)-1,1-
dimethylcyclohexane[4][5][6]

Specific target organ toxicity,

single exposure

Category 3 (H335): May cause
respiratory irritation

(2-Bromoethyl)cyclohexane, 4-
Bromo-1,1-
dimethylcyclohexane, 3-
Bromo-1,1-
dimethylcyclohexane, 4-(2-
Bromoethyl)-1,1-
dimethylcyclohexane[4][5][6]

Hazardous to the aquatic
environment, short-term

(acute)

Category 2 (H401): Toxic to

aquatic life

Toxic to aquatic life[3]
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Hazardous to the aquatic Category 2 (H411): Toxic to
environment, long-term aquatic life with long lasting
(chronic) effects

Toxic to aquatic life with long

lasting effects

Hazard Statement Summary

H226: Flammable liquid and vapor.[3]

H302: Harmful if swallowed.[4][5][6]

H315: Causes skin irritation.[3][4][5][6][7]

H319: Causes serious eye irritation.[3][4][5][6][7]
H335: May cause respiratory irritation.[3][4][5][6][7]
H401: Toxic to aquatic life.[3]

H411: Toxic to aquatic life with long lasting effects.

First-Aid Measures

The following first-aid measures are recommended based on the potential hazards.
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Exposure Route

First-Aid Protocol

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If breathing is difficult,
give oxygen. Get medical attention if you feel

unwell.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/ shower. Wash off
immediately with plenty of water for at least 15
minutes. If skin irritation occurs, get medical

advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth. Call a
POISON CENTER or doctor if you feel unwell.

[6]

Fire-Fighting Measures

Aspect

Recommendations

Suitable Extinguishing Media

Use dry sand, dry chemical, or alcohol-resistant
foam.[3] For this substance/mixture no

limitations of extinguishing agents are given.

Specific Hazards Arising from the Chemical

Combustible material: may burn but does not
ignite readily.[8] Vapors are heavier than air and
may spread along floors. Forms explosive
mixtures with air at ambient temperatures. In
case of fire, may produce irritating, corrosive
and/or toxic gases such as carbon oxides and

hydrogen bromide.[8]

Protective Equipment for Firefighters

Wear a self-contained breathing apparatus.[8]
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Handling and Storage

Aspect

Recommendations

Precautions for Safe Handling

Use only outdoors or in a well-ventilated area.[3]
Avoid breathing mist or vapors.[3] Wash skin
thoroughly after handling.[3] Wear protective
gloves/ eye protection/ face protection.[3] Keep
away from heat, sparks, open flames, and hot
surfaces. No smoking.[3] Take precautionary

measures against static discharge.[3]

Conditions for Safe Storage

Store in a well-ventilated place. Keep container
tightly closed.[3][7] Keep cool.[3] Store locked

up.[3]

Personal Protective Equipment (PPE)

A workplace risk assessment should be conducted to determine the appropriate PPE.[9]

Protection Type

Recommendations

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.[2][9]

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

rubber) and clothing to prevent skin exposure.[9]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an

appropriate cartridge.[10]

Logical Hazard Relationships

The following diagram illustrates the logical flow from the chemical's properties to its potential

hazards and the corresponding safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(1-bromoethyl)-1,1-dimethylcyclohexane safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376786#4-1-bromoethyl-1-1-dimethylcyclohexane-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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